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Compound of Interest

Compound Name: 4-Methylbenzyl alcohol

Cat. No.: B145908

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzyl alcohol, also known as p-tolylmethanol, is a versatile aromatic alcohol that
serves as a crucial building block and intermediate in various fields of chemical research.[1][2]
Its chemical structure, featuring a benzene ring substituted with a methyl group and a
hydroxymethyl group, allows for a wide range of chemical transformations, making it a valuable
reagent in organic synthesis, medicinal chemistry, and materials science.[1][3][4] This technical
guide provides an in-depth overview of the research applications of 4-methylbenzyl alcohol,
complete with experimental protocols, quantitative data, and logical workflow diagrams to
support its use in a laboratory setting.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-methylbenzyl alcohol is
essential for its effective use in research. Key properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CsH100 [5]
Molecular Weight 122.16 g/mol [5]
CAS Number 589-18-4 [5]

White to pale yellow crystalline
Appearance [1][5]
powder or needles

Melting Point 59-61 °C [2]

Boiling Point 217 °C [2]

Soluble in methanol, ethanol,

Solubility and ether. Slightly soluble in [2][6]
water.
Purity (typical) =>99% (GC) [5]

Core Research Applications in Organic Synthesis

The primary utility of 4-methylbenzyl alcohol in research lies in its role as a versatile synthon
in organic chemistry. Its hydroxyl group can be readily oxidized or converted into other
functional groups, making it a valuable precursor for a variety of molecules.[3][4]

Oxidation to 4-Methylbenzaldehyde

A significant application of 4-methylbenzyl alcohol is its oxidation to 4-methylbenzaldehyde, a
key intermediate in the synthesis of pharmaceuticals, fragrances, and dyes.[2] Palladium-
catalyzed aerobic oxidation offers a mild and efficient method for this transformation.

This protocol is adapted from a study on the palladium-mediated oxidation of benzylic alcohols.

[6]
Materials:
» 4-Methylbenzyl alcohol

o Palladium(ll) acetate (Pd(OAC)2)
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o Triethylamine (EtsN)

e Tetrahydrofuran (THF), anhydrous

Procedure:

In a round-bottom flask, dissolve 4-methylbenzyl alcohol (30 mg, 0.25 mmol), Pd(OAc)2
(6.1 mg, 0.03 mmol), and EtsN (3.5 pL, 0.03 mmol) in 5 mL of THF.[6]

 Stir the solution at the desired temperature (e.g., 20°C) for a specified time (e.g., 16 hours).

[6]

o Monitor the reaction progress by taking samples at various time points for analysis by NMR.

[6]

o Upon completion, concentrate the reaction mixture under vacuum to obtain the crude
product.[6]

e The conversion percentage can be determined by integrating the methyl signal of 4-
methylbenzaldehyde against the methyl signals of both the starting material and the product
in the *H NMR spectrum.[6]
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Temperature (°C) Time (h) Conversion (%)
10 16 65
20 16 76
40 16 85
60 16 90
80 16 92
20 0.5 10
20 7 55
20 14 70
20 16 76
20 17 78
20 24 85

Data adapted from a study on the Pd-mediated oxidation of 4-methylbenzyl alcohol.[6]

Reaction Setup Reaction Analysis & Workup

Dissolve 4-Methylbenzyl alcohol, Stir at controlled . . . .
Pd(OAC)2, and EGN in THF temperature and time Monitor by NMR Concentrate under vacuum Determine conversion by *H NMR

Click to download full resolution via product page

Caption: Workflow for the palladium-catalyzed oxidation of 4-methylbenzyl alcohol.

Esterification Reactions

4-Methylbenzyl alcohol readily undergoes esterification with carboxylic acids to form 4-
methylbenzyl esters, which are valuable in the fragrance and flavor industries.[1] Enzymatic
synthesis provides a green alternative to traditional chemical methods.
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This protocol is based on a study of the enzymatic synthesis of flavor and fragrance esters.[7]

Materials:

4-Methylbenzyl alcohol

Vinyl acetate

Immobilized Lipase B from Candida antarctica (Novozym 435)

Isooctane (or other suitable organic solvent)

Procedure:

To a solution of 4-methylbenzyl alcohol (1 mmol) in isooctane (10 mL), add vinyl acetate
(2.5 mmol) and immobilized lipase (e.g., 10% w/w of substrates).

 Incubate the reaction mixture at a controlled temperature (e.g., 40°C) with shaking.

» Monitor the conversion of the alcohol to the ester by gas chromatography (GC).

¢ Upon reaching the desired conversion, filter off the enzyme.

e Remove the solvent under reduced pressure to obtain the crude 4-methylbenzyl acetate.
» Purify the product by silica gel column chromatography if necessary.

While specific yield data for the enzymatic synthesis of 4-methylbenzyl acetate was not detailed
in the primary source, the study noted that the conversion yields of various benzyl alcohol
derivatives ranged from approximately 17% to 90%, depending on the substrate's structure.[7]

Applications in Pharmaceutical Research

4-Methylbenzyl alcohol serves as an important intermediate in the synthesis of active
pharmaceutical ingredients (APIs).[1][3] A notable example is its use in the synthesis of the
local anesthetic, Lidocaine hydrochloride.[3] While a detailed, multi-step synthesis protocol
starting from 4-methylbenzyl alcohol is complex and proprietary, the logical pathway involves
its conversion to a more reactive intermediate that can be coupled with 2,6-dimethylaniline.
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Caption: Conceptual pathway for the synthesis of Lidocaine HCI from 4-methylbenzyl alcohol.

Applications in Materials Science

4-Methylbenzyl alcohol is utilized as a raw material in the preparation of polymers, such as
polycarbonates.[2] The synthesis typically involves the reaction of the alcohol with a carbonyl
source, like phosgene or its derivatives, in the presence of a base.

Potential Biological Activities

Research has suggested that 4-methylbenzyl alcohol may possess antimicrobial and
antioxidant properties, although comprehensive studies with quantitative data are limited.[8]

Antimicrobial Activity

Some studies on benzyl alcohol derivatives suggest potential antibacterial activity. However,
specific Minimum Inhibitory Concentration (MIC) values for 4-methylbenzyl alcohol against
various microbial strains are not widely reported in the literature. Further research is needed to
quantify its antimicrobial efficacy.

Antioxidant Activity

Similarly, while the potential for antioxidant activity exists due to its phenolic-like structure,
guantitative data such as IC50 values from standard antioxidant assays (e.g., DPPH, ABTS) for
4-methylbenzyl alcohol are not readily available.

Conclusion

4-Methylbenzyl alcohol is a highly valuable and versatile compound in chemical research. Its
primary strength lies in its utility as a synthetic intermediate, particularly for the preparation of 4-
methylbenzaldehyde and various esters. The experimental protocols and quantitative data
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provided in this guide offer a solid foundation for researchers to incorporate this reagent into
their synthetic strategies. While its applications in pharmaceuticals and materials science are
established, and its potential biological activities are of interest, further detailed research is
required to fully elucidate its capabilities in these areas. This guide serves as a comprehensive
resource for professionals in drug development and scientific research, enabling them to
leverage the full potential of 4-methylbenzyl alcohol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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